(1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride

• IUPAC Name: (1Z)-N,3-dihydroxybenzenecarboximidoyl chloride
• InChI: InChI=1S/C7H6ClNO2/c8-7(9-11)5-2-1-3-6(10)4-5/h1-4,10-11H/b9-7-
• InChI Key: NUVDZTDJQWFFLH-CLFYSBASSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C(=NO)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)O)/C(=N/O)/Cl
• Molecular Formula: C7H6ClNO2
• Molecular Weight: 171.58 g/mol

Description

(1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride, also known as Chloranilic acid, is a chemical compound that has been widely used in scientific research. This compound is an organic acid that contains both carboxylic and imidazole groups, making it a versatile reagent for a wide range of applications.

Scientific Research Applications

(1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid has been extensively used in scientific research due to its unique properties. It is a powerful oxidizing agent that can be used to oxidize a wide range of organic compounds. (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid has been used in the synthesis of various organic compounds, including quinones, phenols, and imidazoles. It has also been used as a reagent in the determination of various analytes, such as amino acids and carbohydrates.

Mechanism of Action

(1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid is a strong oxidizing agent that can abstract electrons from a wide range of organic compounds. The mechanism of action of (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid involves the transfer of electrons from the organic compound to the (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid molecule, resulting in the formation of a radical cation. This radical cation can then undergo further reactions, such as dimerization or reduction, depending on the reaction conditions.
Biochemical and Physiological Effects:
(1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid has been shown to have a wide range of biochemical and physiological effects. It has been reported to induce oxidative stress in cells, leading to cell death. (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and xanthine oxidase. Additionally, (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid has been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid is its versatility as a reagent. It can be used in a wide range of reactions and can be synthesized relatively easily in a laboratory setting. However, (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid is a strong oxidizing agent and can be hazardous if not handled properly. It is also relatively expensive compared to other reagents.

Future Directions

There are many potential future directions for the use of (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid in scientific research. One area of interest is the development of new synthetic routes for (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid and its derivatives. Additionally, (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid could be used in the development of new drugs, particularly those with anti-inflammatory or anti-tumor properties. Finally, (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid could be used in the development of new analytical methods for the determination of various analytes.

Synthesis Methods

(1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid can be synthesized by the reaction of chloranil with hydrochloric acid in the presence of a solvent such as water or ethanol. The reaction proceeds through the formation of an intermediate, which is then hydrolyzed to yield (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid. The synthesis of (1Z)-N,3-Dihydroxybenzenecarboximidoyl chloride acid is relatively simple and can be carried out in a laboratory setting.